Cas no 1032400-11-5 (4-Amino-2-furancarboxylic Acid)

4-Amino-2-furancarboxylic Acid structure
1032400-11-5 structure
Product Name:4-Amino-2-furancarboxylic Acid
CAS No:1032400-11-5
MF:C5H5NO3
MW:127.098101377487
CID:1064267
PubChem ID:49766636
Update Time:2025-04-20

4-Amino-2-furancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-furancarboxylic Acid
    • 4-Amino-2-furancarboxylic Acid Hydrochloride
    • JZMYAVSMLZDPMH-UHFFFAOYSA-N
    • DB-295122
    • 1032400-11-5
    • Q27464442
    • SCHEMBL5154728
    • PJ7
    • 4-amino-furan-2-carboxylic acid
    • 4-Aminofuran-2-Carboxylic Acid
    • Inchi: 1S/C5H5NO3/c6-3-1-4(5(7)8)9-2-3/h1-2H,6H2,(H,7,8)
    • InChI Key: JZMYAVSMLZDPMH-UHFFFAOYSA-N
    • SMILES: O1C=C(C=C1C(=O)O)N

Computed Properties

  • Exact Mass: 127.026943022g/mol
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (11 g/l) (25 º C),
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